Cas no 64325-12-8 (Phenol, 2-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)-)

Phenol, 2-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)- structure
64325-12-8 structure
Product Name:Phenol, 2-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)-
CAS No:64325-12-8
MF:C13H21NO
MW:207.311943769455
CID:389860
PubChem ID:5242053
Update Time:2025-04-19

Phenol, 2-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)-
    • 2-tert-butyl-6-[(dimethylamino)methyl]phenol
    • DTXSID70412631
    • 64325-12-8
    • 2-(N,N-dimethylaminomethyl)-6-t-butylphenol
    • Inchi: 1S/C13H21NO/c1-13(2,3)11-8-6-7-10(12(11)15)9-14(4)5/h6-8,15H,9H2,1-5H3
    • InChI Key: KYSKKDIVJXOZGP-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1C(C)(C)C)CN(C)C

Computed Properties

  • Exact Mass: 207.162314293g/mol
  • Monoisotopic Mass: 207.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 23.5Ų
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